Ethyl fluoro(tetrahydro-2H-pyran-4-yl)acetate

• Molecular Formula: C9H15FO3
• Molecular Weight: 190.21 g/mol
• IUPAC Name: ethyl 2-fluoro-2-(oxan-4-yl)acetate
• InChI: InChI=1S/C9H15FO3/c1-2-13-9(11)8(10)7-3-5-12-6-4-7/h7-8H,2-6H2,1H3
• InChI Key: VUJNHIJDASLCIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1CCOCC1)F

Description

Ethyl fluoro(tetrahydro-2H-pyran-4-yl)acetate is a useful research compound. Its molecular formula is C9H15FO3 and its molecular weight is 190.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate (2.0 g) was dissolved in tetrahydrofuran (20 ml). A solution of lithium bis(trimethylsilyl)amide in tetrahydrofuran (1.0 M, 17 ml) was added dropwise under nitrogen atmosphere under ice-cooling, and the mixture was stirred at the same temperature for 15 minutes. Then, a solution of N-fluorobenzenesulfonimide (7.3 g) in tetrahydrofuran (20 ml) was added and the mixture was stirred at the same temperature for 3 hours. A saturated aqueous ammonium chloride solution and water were added under ice-cooling, followed by extraction with ethyl acetate. The organic layer was washed with brine and then dried over anhydrous sodium sulfate, and the solvent was evaporated. Chloroform-diethyl ether was added to the residue, and insoluble matter was removed by filtration. Thereafter, the solvent was evaporated and the residue was purified by silica gel column chromatography (developed with ethyl acetate-hexane and with chloroform) to give the title compound containing insoluble matter (0.9 g) as a pale orange oil.